Cas no 2168428-83-7 (2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2168428-83-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5852748
• PubChem ID: 165838047
• Update Time: 2025-07-15

2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane
• 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1278657
• 2168428-83-7

• Inchi： 1S/C13H26N2O/c1-11(2)10-15-8-5-13(6-9-15)14-7-4-12(3)16-13/h11-12,14H,4-10H2,1-3H3
• InChI Key： QGLKLZSUGCRFHI-UHFFFAOYSA-N
• SMILES： O1C(C)CCNC21CCN(CC(C)C)CC2

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro5.5undecane

Comprehensive Overview of 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168428-83-7)

The compound 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168428-83-7) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate spiro[5.5]undecane framework, combined with the presence of both oxygen and nitrogen heteroatoms, makes it a versatile candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter pathways.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their ability to exhibit enhanced bioavailability and metabolic stability compared to linear analogs. The 1-oxa-5,9-diazaspiro moiety in this compound is a prime example of how structural complexity can lead to improved pharmacokinetic properties. This aligns with the growing trend in AI-driven drug design, where computational models prioritize molecules with spirocyclic architectures for their favorable drug-like characteristics.

One of the most frequently searched questions in the field is: "What are the applications of spirocyclic compounds in modern medicine?" The answer often highlights their role in targeting G-protein-coupled receptors (GPCRs) and ion channels, both of which are critical for treating neurological disorders. The 2-methylpropyl substituent in this compound further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a key consideration for CNS drug development.

From a synthetic chemistry perspective, the preparation of 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane involves multi-step reactions, often leveraging catalyzed cyclization and reductive amination techniques. These methods are frequently discussed in organic chemistry forums, reflecting the compound's relevance to both academic and industrial research. Its CAS No. 2168428-83-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. With increasing emphasis on sustainable synthesis, researchers are exploring catalytic routes to minimize waste and energy consumption during the production of spirocyclic derivatives. This aligns with broader industry trends, as evidenced by the rise in searches for "eco-friendly heterocyclic synthesis" and "biodegradable pharmaceutical intermediates."

In summary, 2-methyl-9-(2-methylpropyl)-1-oxa-5,9-diazaspiro[5.5]undecane represents a fascinating intersection of structural innovation and therapeutic potential. Its CAS No. 2168428-83-7 is a gateway to a wealth of research opportunities, from drug discovery to material science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals and beyond.